Cas no 2138140-65-3 (2-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}pyridine)

• Product Name: 2-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}pyridine
• CAS No: 2138140-65-3
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 5907170
• PubChem ID: 165863390
• Update Time: 2025-05-20

2-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}pyridine Chemical and Physical Properties

Names and Identifiers

• 2-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}pyridine
• 2138140-65-3
• EN300-1076768
• 2-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}pyridine

• Inchi： 1S/C12H12N2O/c1-2-6-13-10(3-1)11-12-9(4-7-14-11)5-8-15-12/h1-3,5-6,8,11,14H,4,7H2
• InChI Key： YOEGOADBJGGGRQ-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1C(C1C=CC=CN=1)NCC2

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.1Ų

Additional information on 2-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}pyridine

Comprehensive Overview of 2-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}pyridine (CAS No. 2138140-65-3): Properties, Applications, and Research Insights

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}pyridine (CAS No. 2138140-65-3) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique furopyridine scaffold, is gaining attention for its potential applications in drug discovery, material science, and agrochemical development. Researchers are particularly intrigued by its structural versatility, which allows for diverse functionalization, making it a valuable building block in synthetic chemistry.

The compound's CAS number 2138140-65-3 serves as a critical identifier in chemical databases, ensuring precise tracking in global research. Its fused ring system, combining pyridine and furan moieties, contributes to its distinctive electronic properties and binding affinity—a feature increasingly explored in the design of kinase inhibitors and GPCR-targeted therapeutics. Recent studies highlight its relevance in addressing challenges like drug resistance and selectivity optimization, topics frequently searched in academic and industrial contexts.

From a synthetic perspective, 2-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}pyridine exemplifies modern trends in green chemistry. Innovations in catalytic methods (e.g., photocatalysis and electrochemical synthesis) have improved its production efficiency—a key concern for sustainable manufacturing. These advancements align with growing user queries about eco-friendly synthesis and cost-effective scaling, reflecting broader industry priorities.

Analytical characterization of this compound typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, with its chromatographic purity being a frequent focus in quality control discussions. The rise of AI-assisted molecular modeling has further accelerated its study, enabling predictive analyses of its ADMET properties—a hot topic in computational chemistry forums.

In material science, derivatives of CAS 2138140-65-3 show promise in organic electronics, particularly for light-emitting diodes (OLEDs) and photovoltaic materials. Its electron-deficient core facilitates charge transport, a property extensively searched in nanotechnology communities. Meanwhile, patent literature reveals its utility in crop protection agents, addressing contemporary demands for low-environmental-impact pesticides.

Ongoing research continues to uncover novel applications for this compound, with particular emphasis on its structure-activity relationships (SAR). As the scientific community increasingly values scaffold hopping strategies, 2-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}pyridine stands out as a versatile template for fragment-based drug design—another trending search term in medicinal chemistry.

Safety profiles and regulatory compliance data for this compound remain actively updated, reflecting industry standards like REACH and ICH guidelines. Its stable shelf life under recommended storage conditions (-20°C in inert atmosphere) makes it practical for laboratory use, a practical detail often queried by procurement specialists.

In conclusion, 2-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}pyridine represents a compelling case study in interdisciplinary chemical innovation. Its dual relevance in life sciences and advanced materials, coupled with sustainable synthesis approaches, positions it at the forefront of contemporary research—answering pressing questions from both academic and industrial stakeholders.